7-(3,4-dimethoxyphenyl)-6a,7-dihydro-6H-chromeno[3,4-c][1,5]benzothiazepine

• Molecular Formula: C24H21NO3S
• Molecular Weight: 403.5 g/mol
• IUPAC Name: 7-(3,4-dimethoxyphenyl)-6a,7-dihydro-6H-chromeno[3,4-c][1,5]benzothiazepine
• InChI: InChI=1S/C24H21NO3S/c1-26-20-12-11-15(13-21(20)27-2)24-17-14-28-19-9-5-3-7-16(19)23(17)25-18-8-4-6-10-22(18)29-24/h3-13,17,24H,14H2,1-2H3
• InChI Key: WGKVWYHQRCSHQT-UHFFFAOYSA-N
• SMILES: COC1=C(C=C(C=C1)C2C3COC4=CC=CC=C4C3=NC5=CC=CC=C5S2)OC

Description

7-(3,4-dimethoxyphenyl)-6a,7-dihydro-6H-chromeno[3,4-c][1,5]benzothiazepine is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of 7-(3,4-dimethoxyphenyl)-6a,7-dihydro-6H-chromeno[3,4-c][1,5]benzothiazepine is not fully understood. However, studies have suggested that it may act by inhibiting certain enzymes and proteins involved in cancer cell growth and proliferation.
Biochemical and Physiological Effects:
Studies have shown that 7-(3,4-dimethoxyphenyl)-6a,7-dihydro-6H-chromeno[3,4-c][1,5]benzothiazepine has biochemical and physiological effects on various organs and systems in the body. It has been found to have anti-inflammatory, antioxidant, and analgesic effects. It has also been shown to improve cognitive function and memory in animal models.

Advantages and Limitations for Lab Experiments

One advantage of using 7-(3,4-dimethoxyphenyl)-6a,7-dihydro-6H-chromeno[3,4-c][1,5]benzothiazepine in lab experiments is its potential as a drug candidate for various diseases. However, limitations include the need for further studies to fully understand its mechanism of action and potential side effects.

Future Directions

There are numerous future directions for the study of 7-(3,4-dimethoxyphenyl)-6a,7-dihydro-6H-chromeno[3,4-c][1,5]benzothiazepine. Some potential areas of research include exploring its potential as a treatment for neurodegenerative diseases, investigating its effects on different types of cancer, and studying its potential side effects and toxicity in animal models. Additionally, further studies are needed to fully understand its mechanism of action and to optimize its synthesis method for potential drug development.
In conclusion, 7-(3,4-dimethoxyphenyl)-6a,7-dihydro-6H-chromeno[3,4-c][1,5]benzothiazepine is a chemical compound with potential applications in various fields of scientific research. Its synthesis method, scientific research applications, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions provide a comprehensive overview of this compound. Further studies are needed to fully understand its potential as a drug candidate for various diseases.

Synthesis Methods

The synthesis of 7-(3,4-dimethoxyphenyl)-6a,7-dihydro-6H-chromeno[3,4-c][1,5]benzothiazepine involves the reaction of 3,4-dimethoxybenzaldehyde and 2-aminothiophenol with 3-(2-bromoacetyl)coumarin in the presence of a base. The resulting product is then purified through recrystallization to obtain the final compound.

Scientific Research Applications

7-(3,4-dimethoxyphenyl)-6a,7-dihydro-6H-chromeno[3,4-c][1,5]benzothiazepine has shown potential applications in various fields of scientific research. It has been studied for its anticancer, antifungal, and antibacterial properties. It has also been found to have potential as a neuroprotective agent and as a treatment for Alzheimer's disease.